Cas no 2248365-24-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methoxyethoxy)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methoxyethoxy)benzoate
• CAS No: 2248365-24-2
• MF: C₁₈H₁₅NO₆
• MW: 341.314805269241
• CID: 6184904
• PubChem ID: 165728846
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methoxyethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248365-24-2
• EN300-6517563
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methoxyethoxy)benzoate

• Inchi： 1S/C18H15NO6/c1-23-10-11-24-13-8-6-12(7-9-13)18(22)25-19-16(20)14-4-2-3-5-15(14)17(19)21/h2-9H,10-11H2,1H3
• InChI Key： FTLRHCDKVABMDI-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OCCOC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 341.08993720g/mol
• Monoisotopic Mass: 341.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methoxyethoxy)benzoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methoxyethoxy)benzoate (CAS No. 2248365-24-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methoxyethoxy)benzoate (CAS No. 2248365-24-2) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure combines a phthalimide core with a 4-(2-methoxyethoxy)benzoate moiety, making it a subject of interest for researchers exploring novel drug delivery systems and biodegradable polymers. The presence of the methoxyethoxy group enhances its solubility in polar solvents, a critical factor for formulations requiring high bioavailability.

In recent years, the demand for phthalimide derivatives has surged due to their versatility in medicinal chemistry. This compound, in particular, is often discussed in the context of prodrug design and controlled-release formulations, topics frequently searched by pharmaceutical professionals. Its ester linkage offers hydrolytic stability under physiological conditions, while the isoindole-1,3-dione fragment provides a platform for further functionalization. These attributes align with current trends in green chemistry and sustainable synthesis, addressing concerns about environmental impact in chemical manufacturing.

The synthesis of CAS No. 2248365-24-2 typically involves a multi-step process, including esterification of 4-(2-methoxyethoxy)benzoic acid with N-hydroxyphthalimide. Researchers have optimized this route to achieve high yields, as documented in patents focusing on biocompatible excipients. Analytical characterization via HPLC and NMR spectroscopy confirms its purity, a key consideration for regulatory compliance in pharmaceutical applications. Discussions in scientific forums frequently highlight its potential as a UV-absorbing additive in coatings, linking it to the growing market for light-stable materials.

From a commercial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methoxyethoxy)benzoate is often compared to similar phthalate-free plasticizers, reflecting industry shifts toward safer alternatives. Its thermal stability (decomposition temperature >200°C) makes it suitable for high-performance polymers, a trending topic in material science circles. Furthermore, its compatibility with poly(lactic acid) (PLA) matrices has been investigated for biodegradable packaging solutions, addressing the global push against plastic pollution.

Ongoing research explores the compound's role in photodynamic therapy, where its potential as a photosensitizer precursor is being evaluated. This aligns with increasing searches for non-invasive cancer treatments in medical databases. Computational studies using molecular docking suggest interactions with biological targets, though clinical validation remains pending. Such findings are regularly cited in reviews about next-generation therapeutic agents, demonstrating the compound's cross-disciplinary relevance.

Quality control protocols for CAS 2248365-24-2 emphasize residual solvent analysis and heavy metal screening, reflecting stringent industry standards. These procedures are crucial for manufacturers targeting GMP certification, a frequent search term among quality assurance professionals. The compound's stability under accelerated aging conditions (40°C/75% RH) further supports its suitability for long-term storage, a practical advantage for supply chain logistics.

In academic settings, this molecule serves as a case study for structure-activity relationship (SAR) investigations, particularly in courses covering medicinal chemistry principles. Its balanced lipophilicity (calculated logP ~2.5) exemplifies optimal properties for transdermal drug delivery, another hot topic in dermatological research. Patent landscapes reveal its incorporation in topical formulations for inflammatory conditions, though specific indications remain proprietary.

The environmental fate of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methoxyethoxy)benzoate has been assessed through OECD guideline tests, showing moderate biodegradability under aerobic conditions. This data responds to growing regulatory demands for eco-friendly chemicals, a priority for industries facing REACH compliance challenges. Life cycle analyses suggest its production generates fewer volatile organic compounds (VOCs) compared to traditional benzoate derivatives, an advantage in green manufacturing initiatives.

Technological applications extend to organic electronics, where its electron-withdrawing properties are being tested in organic photovoltaic cells. This connects to booming interest in renewable energy materials, with research papers often citing its thin-film processing capabilities. The compound's fluorescence quantum yield (Φ_f ~0.15) also positions it as a candidate for luminescent sensors, though commercial development in this area remains exploratory.

As the scientific community continues to investigate CAS 2248365-24-2, its multifaceted applications underscore the convergence of pharmaceutical innovation and advanced material development. Future directions may include nanoparticle conjugation for targeted delivery or composite material enhancements, areas generating substantial academic and industrial interest. The compound exemplifies how molecular design can address diverse challenges across healthcare, sustainability, and technology sectors.